N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]propanamide

• IUPAC Name: N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]propanamide
• InChI: InChI=1S/C14H17BrN2O2S/c1-3-13(18)16-14-17(7-8-19-4-2)11-6-5-10(15)9-12(11)20-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: MLULTCWYXADOSH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)Br)CCOCC
• Molecular Formula: C14H17BrN2O2S
• Molecular Weight: 357.27 g/mol
• CAS No.: 865162-83-0

Description

N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]propanamide is a useful research compound. Its molecular formula is C14H17BrN2O2S and its molecular weight is 357.27. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Benzothiazole derivatives, such as zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, have been synthesized and characterized for their potential in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

• Benzothiazole derivatives have been synthesized to study their corrosion inhibiting effect against steel in a 1 M HCl solution. These inhibitors show higher efficiency and stability than previously reported benzothiazole family inhibitors, suggesting their significant potential for protecting against steel corrosion (Hu et al., 2016).

Antimicrobial Activity

• N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides have been found to possess marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. Some compounds also demonstrate antimicrobial action, indicating their potential in psychotropic, anti-inflammatory, and antimicrobial therapies (Zablotskaya et al., 2013).

White Light Emission Technology

• Benzothiazole derivatives have been explored for their luminescent properties, particularly in the development of white-light emitting devices. By doping these compounds into a polymer matrix, an emission lying at the saturated white-light region with specific chromaticity coordinates was achieved, showcasing their application in lighting technology (Lu et al., 2017).